Cas no 1806189-85-4 (2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide)

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide is a fluorinated pyridine derivative with a sulfonamide functional group, offering unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of difluoromethyl and trifluoromethoxy substituents enhances its lipophilicity and metabolic stability, while the aminomethyl group provides a versatile handle for further derivatization. The sulfonamide moiety contributes to hydrogen-bonding interactions, making it valuable for targeting biologically relevant proteins or enzymes. This compound’s structural features make it a promising intermediate for the development of novel bioactive molecules, particularly in areas requiring fluorine-containing scaffolds for improved pharmacokinetic properties. Its precise synthesis and functional group compatibility further underscore its utility in specialized chemical synthesis.

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide structure

1806189-85-4 structure

Product Name:2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide

CAS No:1806189-85-4

MF:C₈H₈F₅N₃O₃S

MW:321.224437713623

CID:4812534

Update Time:2025-06-13

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide
- Inchi： 1S/C8H8F5N3O3S/c9-7(10)5-4(20(15,17)18)2-16-3(1-14)6(5)19-8(11,12)13/h2,7H,1,14H2,(H2,15,17,18)
- InChI Key： LFKZRLYUPAKBMO-UHFFFAOYSA-N
- SMILES： S(C1=CN=C(CN)C(=C1C(F)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 424
XLogP3: 0.1
Topological Polar Surface Area: 117

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029079874-1g	2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide	1806189-85-4	97%	1g	$1,475.10	2022-03-31

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide Related Literature

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Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide

Comprehensive Analysis of 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1806189-85-4)

The compound 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1806189-85-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with difluoromethyl, trifluoromethoxy, and sulfonamide functional groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide has surged, driven by their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as fluorinated molecules often exhibit improved efficacy at lower doses. The compound's CAS No. 1806189-85-4 is frequently searched in academic databases, reflecting its relevance in drug discovery and material science.

One of the most intriguing aspects of this compound is its potential role in addressing antimicrobial resistance (AMR), a global health crisis. The sulfonamide moiety, a well-known pharmacophore, has historically been effective against bacterial infections. When combined with the difluoromethyl and trifluoromethoxy groups, the molecule may offer novel mechanisms of action, making it a subject of intense study in antibiotic development.

From a synthetic perspective, the preparation of 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide involves advanced organic synthesis techniques, including cross-coupling reactions and fluorination methods. Researchers are exploring scalable and cost-effective routes to produce this compound, given its potential industrial applications. The CAS No. 1806189-85-4 is often referenced in patents and publications, highlighting its commercial viability.

Another area of interest is the compound's potential in crop protection. Fluorinated pyridines are known for their herbicidal and fungicidal properties, and this molecule's unique substitutions could enhance its activity against resistant pests. As agriculture faces challenges from climate change and pesticide resistance, innovative solutions like 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide are critical for sustainable farming.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1806189-85-4) represents a versatile and high-value compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and potential to address pressing global challenges make it a focal point for ongoing research and development.